Cas no 517892-17-0 (Exo-3-(4-methylbenzoyl)-bicyclo(2.2.1)heptane-endo-2-carboxylic Acid)

Exo-3-(4-methylbenzoyl)-bicyclo(2.2.1)heptane-endo-2-carboxylic Acid is a bicyclic carboxylic acid derivative featuring a rigid norbornane scaffold with a 4-methylbenzoyl substituent at the exo-3 position and a carboxylic acid group at the endo-2 position. This structure imparts steric constraints and electronic effects, making it a valuable intermediate in organic synthesis and medicinal chemistry. The compound’s rigid framework enhances stereoselectivity in reactions, while the functional groups provide sites for further derivatization. Its unique geometry is particularly useful in the design of chiral ligands, catalysts, or biologically active molecules, where precise spatial orientation is critical. The product is typically characterized by high purity and stability under standard conditions.

Exo-3-(4-methylbenzoyl)-bicyclo(2.2.1)heptane-endo-2-carboxylic Acid structure

517892-17-0 structure

Product Name:Exo-3-(4-methylbenzoyl)-bicyclo(2.2.1)heptane-endo-2-carboxylic Acid

CAS No:517892-17-0

MF:C₁₆H₁₈O₃

MW:258.312325000763

CID:1574008

PubChem ID:12996453

Update Time:2025-10-12

Exo-3-(4-methylbenzoyl)-bicyclo(2.2.1)heptane-endo-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- EXO-3-(4-METHYLBENZOYL)-BICYCLO(2.2.1)HEPTANE-ENDO-2-CARBOXYLIC ACID
- LogP
- EXO-3-(4-METHYLBENZOYL)-BICYCLO[2.2.1]HEPTANE-ENDO-2-CARBOXYLIC ACID
- 517892-17-0
- Exo-3-(4-methylbenzoyl)-bicyclo(2.2.1)heptane-endo-2-carboxylic Acid
- Inchi： 1S/C16H18O3/c1-9-2-4-10(5-3-9)15(17)13-11-6-7-12(8-11)14(13)16(18)19/h2-5,11-14H,6-8H2,1H3,(H,18,19)/t11-,12+,13+,14+/m1/s1
- InChI Key： OLIJDVVFIGHTLM-RFGFWPKPSA-N
- SMILES： OC([C@@H]1[C@@H](C(C2C=CC(C)=CC=2)=O)[C@@H]2CC[C@H]1C2)=O

Computed Properties

Exact Mass: 258.12564
Monoisotopic Mass: 258.125594432g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 382
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 54.4Å²

Experimental Properties

PSA: 54.37

Exo-3-(4-methylbenzoyl)-bicyclo(2.2.1)heptane-endo-2-carboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
SHENG KE LU SI SHENG WU JI SHU	sc-294582-100 mg	exo-3-(4-methylbenzoyl)-bicyclo[2.2.1]heptane-endo-2-carboxylic acid,	517892-17-0	100MG	￥1,880.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-294582A-250 mg	exo-3-(4-methylbenzoyl)-bicyclo[2.2.1]heptane-endo-2-carboxylic acid,	517892-17-0	250MG	￥3,557.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-294582-100mg	exo-3-(4-methylbenzoyl)-bicyclo[2.2.1]heptane-endo-2-carboxylic acid,	517892-17-0	100mg	￥1880.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-294582A-250mg	exo-3-(4-methylbenzoyl)-bicyclo[2.2.1]heptane-endo-2-carboxylic acid,	517892-17-0	250mg	￥3557.00	2023-09-05

Exo-3-(4-methylbenzoyl)-bicyclo(2.2.1)heptane-endo-2-carboxylic Acid Related Literature

1. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
2. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

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4. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

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5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

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Additional information on Exo-3-(4-methylbenzoyl)-bicyclo(2.2.1)heptane-endo-2-carboxylic Acid

Exo-3-(4-methylbenzoyl)-bicyclo(2.2.1)heptane-endo-2-carboxylic Acid: A Comprehensive Overview

The compound Exo-3-(4-methylbenzoyl)-bicyclo(2.2.1)heptane-endo-2-carboxylic Acid with CAS No: 517892-17-0 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development.

Exo-3-(4-methylbenzoyl)-bicyclo(2.2.1)heptane-endo-2-carboxylic Acid is characterized by its bicyclic structure, which consists of a bicyclo(2.2.1)heptane framework fused with a carboxylic acid group at the endo position and a 4-methylbenzoyl substituent at the exo position of the third carbon atom.

The synthesis of this compound involves a series of intricate organic reactions, including Friedel-Crafts acylation, followed by cyclization to form the bicyclic structure.

Recent studies have highlighted the potential of Exo-3-(4-methylbenzoyl)-bicyclo(2.2.1)heptane-endo-2-carboxylic Acid in various therapeutic areas, particularly in the development of anti-inflammatory and anti-cancer agents.

One of the most promising applications of this compound is its ability to modulate key signaling pathways involved in inflammation and cancer progression.

In addition to its pharmacological applications, Exo-3-(4-methylbenzoyl)-bicyclo(2.2.1)heptane-endo-2-carboxylic Acid has also been explored for its potential in materials science, particularly in the development of advanced polymers and coatings.

Recent advancements in computational chemistry have enabled researchers to better understand the electronic properties and reactivity of Exo-3-(4-methylbenzoyl)-bicyclo(2.2.1)heptane-end